Cas no 1804093-68-2 (4-Chloro-2-formylphenylpropanal)

• Product Name: 4-Chloro-2-formylphenylpropanal
• CAS No: 1804093-68-2
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• CID: 4962052
• Update Time: 2025-06-08

4-Chloro-2-formylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-formylphenylpropanal

• Inchi： 1S/C10H9ClO2/c1-7(5-12)10-3-2-9(11)4-8(10)6-13/h2-7H,1H3
• InChI Key： HASSEYFOFCDLNC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=O)C=1)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• XLogP3: 2
• Topological Polar Surface Area: 34.1

Additional information on 4-Chloro-2-formylphenylpropanal

4-Chloro-2-formylphenylpropanal (CAS No. 1804093-68-2): An Overview of Its Properties and Applications in Chemical and Pharmaceutical Research

4-Chloro-2-formylphenylpropanal (CAS No. 1804093-68-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound, characterized by its chloro and formyl functional groups, offers a rich platform for further exploration and development.

The chemical structure of 4-Chloro-2-formylphenylpropanal is defined by a benzene ring substituted with a chlorine atom at the 4-position and a formyl group at the 2-position, with a propanal chain extending from the benzene ring. This configuration imparts distinct physical and chemical properties to the molecule, making it an intriguing subject for both fundamental research and practical applications.

In the realm of pharmaceutical research, 4-Chloro-2-formylphenylpropanal has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The presence of the chloro and formyl groups allows for fine-tuning of the compound's pharmacological properties through structural modifications.

Beyond its pharmaceutical applications, 4-Chloro-2-formylphenylpropanal has also been investigated for its role in materials science. The formyl group can participate in various chemical reactions, such as condensation reactions with amines to form imines, which are valuable intermediates in the synthesis of polymers and other advanced materials. Additionally, the chlorine atom can be used as a leaving group in nucleophilic substitution reactions, providing further synthetic flexibility.

The synthesis of 4-Chloro-2-formylphenylpropanal has been optimized through several methods, each offering unique advantages depending on the desired scale and purity. One common approach involves the reaction of 4-chlorobenzaldehyde with an appropriate aldehyde or ketone under suitable conditions. Advanced techniques such as microwave-assisted synthesis have also been employed to enhance yield and reduce reaction times.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, it is generally advisable to handle 4-Chloro-2-formylphenylpropanal with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used when working with this compound to ensure laboratory safety.

The future prospects for 4-Chloro-2-formylphenylpropanal are promising. Ongoing research is focused on expanding its applications in drug discovery, materials science, and other areas where its unique chemical properties can be leveraged. Collaborative efforts between chemists, biologists, and materials scientists are expected to drive further innovations and breakthroughs involving this compound.

In conclusion, 4-Chloro-2-formylphenylpropanal (CAS No. 1804093-68-2) represents a valuable addition to the toolkit of researchers working at the intersection of chemistry and biology. Its distinctive chemical structure and versatile reactivity make it an exciting molecule for both fundamental studies and practical applications. As research continues to uncover new possibilities, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.